Cas no 6036-86-8 (d-threo-dihydrosphingosine)

• Product Name: d-threo-dihydrosphingosine
• CAS No: 6036-86-8
• Molecular Formula: C₁₈H₃₉NO₂
• Molecular Weight: 301.5078
• CID: 951762
• PubChem ID: 5746414

d-threo-dihydrosphingosine Properties

Names and Identifiers

• d-threo-dihydrosphingosine
• D-(+)-erythro-dihydrosphingosine
• dihydrosphingosine
• erothry-sphinganine
• L-threo-dihydrospingosine
• L-THREO-SPHINGANINE, C18 CHAIN
• SAFINGOL
• Sphinganine
• DL-erythro-1,3-Dihydroxy-2-aminooct adecane
• HSCI1_000011
• AKOS024458630
• 3102-56-5
• (2R,3R)-2-aminooctadecane-1,3-diol
• HB0247
• 6036-86-8
• DL-threo-Dihydrosphingosine
• d-threo-dihydro-sphingosine
• HY-W127527
• D-threo Sphinganine (d18:0)
• CS-0185754
• 1,3-Octadecanediol, 2-amino-, (2R,3R)-rel-
• J-009299
• DL-threo dihydrosphingosine
• 73938-69-9
• SCHEMBL3509781
• 2304-75-8
• (2R,3S)-rel-2-amino-1,3-octadecanediol; (+/-)-erythro-2-amino-1,3-octadecanediol; dl-erythro-Dihydrosphingosine; erythro-C18-Sphinganine; erythro-DL-Sphinganine

• InChIKey： OTKJDMGTUTTYMP-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3
• SMILES： CCCCCCCCCCCCCCCC(O)C(N)CO

Computed Properties

• Exact Mass: 301.298079487g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 301.298079487g/mol
• Heavy Atom Count: 21
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds 1,2-aminoalcohols